Cas no 75852-54-9 (2-(5-Fluoro-[1,1'-biphenyl]-3-yl)acetic acid)

2-(5-Fluoro-[1,1'-biphenyl]-3-yl)acetic acid Properties

Names and Identifiers

• 2-(5-Fluoro-[1,1'-biphenyl]-3-yl)acetic acid
• [1,1'-Biphenyl]-3-aceticacid, 5-fluoro-
• 2-(3-fluoro-5-phenylphenyl)acetic acid
• 5-Fluoro-3-biphenylacetic acid
• (5-Fluorobiphenyl-3-yl)acetic acid
• DTXSID50226758
• CHEMBL434831
• A1-50780
• BRN 5005904
• 3-BIPHENYLACETIC ACID, 5-FLUORO-
• 75852-54-9
• 3-Fluorobiphenyl-5-acetic acid
• +Expand

• MDL： MFCD01740355
• InChIKey： JGBOWITUOMPRBI-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11FO2/c15-13-7-10(8-14(16)17)6-12(9-13)11-4-2-1-3-5-11/h1-7,9H,8H2,(H,16,17)
• SMILES： C1=CC=C(C=C1)C2=CC(=CC(=C2)CC(=O)O)F

Computed Properties

• Exact Mass: 230.07433
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 230.07430775g/mol
• Heavy Atom Count: 17
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3